Cas no 1048021-75-5 (3'-O-(Azidomethyl)-N-benzoyl-2'-deoxy-adenosine)

• Product Name: 3'-O-(Azidomethyl)-N-benzoyl-2'-deoxy-adenosine
• CAS No: 1048021-75-5
• MF: C₁₈H₁₈N₈O₄
• MW: 410.38672208786
• CID: 4555549
• Update Time: 2025-07-20

3'-O-(Azidomethyl)-N-benzoyl-2'-deoxy-adenosine Chemical and Physical Properties

Names and Identifiers

• 3'-O-(Azidomethyl)-N-benzoyl-2'-deoxy-adenosine
• N6-Benzoyl-3'-O-(azidomethyl)-2'-deoxyadenosine
• 3′-O-Azidomethyl-N6-Bz dA

• Inchi： 1S/C18H18N8O4/c19-25-23-10-29-12-6-14(30-13(12)7-27)26-9-22-15-16(20-8-21-17(15)26)24-18(28)11-4-2-1-3-5-11/h1-5,8-9,12-14,27H,6-7,10H2,(H,20,21,24,28)/t12-,13+,14+/m0/s1
• InChI Key： OAVKHUXXNPKHIV-BFHYXJOUSA-N
• SMILES： N(C1N=CN=C2N([C@@H]3O[C@H](CO)[C@@H](OCN=[N+]=[N-])C3)C=NC=12)C(C1C=CC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides

Additional information on 3'-O-(Azidomethyl)-N-benzoyl-2'-deoxy-adenosine

Comprehensive Overview of 3'-O-(Azidomethyl)-N-benzoyl-2'-deoxy-adenosine (CAS No. 1048021-75-5)

3'-O-(Azidomethyl)-N-benzoyl-2'-deoxy-adenosine (CAS No. 1048021-75-5) is a chemically modified nucleoside derivative that has garnered significant attention in the fields of biochemistry, pharmaceutical research, and molecular biology. This compound is particularly notable for its unique structural features, including an azidomethyl group at the 3'-position and a benzoyl protecting group on the adenine base. These modifications make it a versatile intermediate in the synthesis of oligonucleotides and other bioactive molecules.

The growing interest in 3'-O-(Azidomethyl)-N-benzoyl-2'-deoxy-adenosine is driven by its potential applications in drug discovery and diagnostic tool development. Researchers are increasingly exploring its utility in click chemistry reactions, where the azide group serves as a key functional moiety for bioconjugation. This aligns with current trends in precision medicine and targeted therapy, where site-specific modifications of biomolecules are critical.

One of the most frequently asked questions about this compound is its role in nucleic acid research. The 2'-deoxy-adenosine backbone provides a DNA-like structure, making it invaluable for studying gene expression, DNA repair mechanisms, and epigenetic modifications. Additionally, the N-benzoyl protection enhances the stability of the adenine base during chemical synthesis, a feature highly sought after in oligonucleotide therapeutics.

From an SEO perspective, terms like "azidomethyl nucleoside uses", "benzoyl-protected adenosine synthesis", and "CAS 1048021-75-5 applications" are commonly searched by researchers and industry professionals. These queries reflect the compound's relevance in cutting-edge scientific endeavors, such as CRISPR-Cas9 technology and mRNA vaccine development. Its compatibility with high-throughput screening platforms further underscores its importance in modern biotech innovation.

Another hot topic is the compound's potential in cancer research. The ability to incorporate 3'-O-(Azidomethyl)-N-benzoyl-2'-deoxy-adenosine into DNA analogs allows scientists to investigate tumor-specific mutations and chemotherapeutic resistance. This aligns with the broader focus on personalized oncology, where understanding molecular interactions at the nucleotide level is paramount.

In summary, 3'-O-(Azidomethyl)-N-benzoyl-2'-deoxy-adenosine (CAS No. 1048021-75-5) represents a critical tool in contemporary life sciences. Its multifaceted applications—from bioconjugation to therapeutic development—make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing genomic medicine and biopharmaceuticals.